Cas no 16486-94-5 (Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-)

• Product Name: Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
• CAS No: 16486-94-5
• MF: C₁₁HF₂₁O₂
• MW: 564.090917348862
• CID: 151036
• PubChem ID: 85448
• Update Time: 2025-04-19

Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
• octadecafluoro-9-(trifluoromethyl)decanoic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)decanoic acid
• Decanoic acid, octadecafluoro-9-(trifluoromethyl)-
• Einecs 240-544-8
• Decanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-octadecafluoro-9-(trifluoromethyl)-
• DTXSID7066063
• 16486-94-5
• NS00011267
• Perfluoro-9-(trifluoromethyl)decanoic acid
• FTUYMACVNWCLNM-UHFFFAOYSA-N

• Inchi： 1S/C11HF21O2/c12-2(13,1(33)34)4(15,16)6(19,20)8(23,24)9(25,26)7(21,22)5(17,18)3(14,10(27,28)29)11(30,31)32/h(H,33,34)
• InChI Key： FTUYMACVNWCLNM-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)F

Computed Properties

• Exact Mass: 563.96403
• Monoisotopic Mass: 563.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 6.9

Experimental Properties

• Density: 1.764
• Boiling Point: 221.5°Cat760mmHg
• Flash Point: 87.8°C
• Refractive Index: 1.288
• PSA: 37.3